![molecular formula C11H22N2 B1581760 1-Cycloheptylpiperazine CAS No. 21043-42-5](/img/structure/B1581760.png)
1-Cycloheptylpiperazine
Overview
Description
Scientific Research Applications
Vibrational Spectroscopy and Conformational Analysis : Research by Alver & Parlak (2010) investigated the stable conformers of 1-cyclohexylpiperazine (a similar compound to 1-Cycloheptylpiperazine) using FT-IR and Raman spectroscopy. This study provides insights into the molecular structure and potential energy surface, which is crucial for understanding the physical and chemical properties of such compounds (Ö. Alver & C. Parlak, 2010).
Covid-19 Research : A 2020 study highlighted the potential of PB28, a cyclohexylpiperazine derivative, in Covid-19 treatment. This compound was found to be more active than hydroxychloroquine, suggesting its utility in antiviral applications (N. Colabufo et al., 2020).
Guest Inclusion in Cyclodextrin : Caira, Dodds, & Nassimbeni (2001) explored the inclusion complex of cyclizine (a 1-methylpiperazine derivative) with β-cyclodextrin, showing the potential of such compounds in forming complex structures with pharmaceutical implications (M. Caira, D. R. Dodds & L. Nassimbeni, 2001).
NMR Spectroscopy and Molecular Structure : Another study by Ö. Alver in 2009 on 1-cyclohexylpiperazine provided detailed insights into its molecular structure and conformers using NMR spectroscopy. This kind of research is essential for drug design and understanding the interaction of molecules at the atomic level (Ö. Alver, 2009).
Adrenoceptor Antagonists : Research in the field of adrenoceptor antagonists, such as a study by Betti et al. (2002), often involves piperazine derivatives. These studies contribute to the development of cardiovascular drugs and understanding receptor-ligand interactions (L. Betti et al., 2002).
Crystal Structure Analysis : The crystal structure of 1-cyclohexylpiperazine-1,4-diium dichromate was determined in a study by Chebbi, Ben Smail, & Zid (2016), providing valuable information for the field of crystallography and material science (H. Chebbi, R. Ben Smail & M. Zid, 2016).
Safety and Hazards
Mechanism of Action
Target of Action
1-Cycloheptylpiperazine is a derivative of piperazine . Piperazine is known to be a GABA receptor agonist . The GABA receptors are a class of receptors that respond to the neurotransmitter gamma-aminobutyric acid (GABA), the chief inhibitory compound in the mature vertebrate central nervous system .
Mode of Action
This compound, being a derivative of piperazine, is likely to share a similar mode of action. Piperazine binds directly and selectively to muscle membrane GABA receptors, presumably causing hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .
Biochemical Pathways
Given its similarity to piperazine, it may influence the gabaergic system, which plays a crucial role in numerous physiological and pathological processes, including cognition, learning, and memory .
Pharmacokinetics
These properties significantly impact a drug’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
Based on its similarity to piperazine, it may cause hyperpolarization of nerve endings, leading to the paralysis of certain parasites . This suggests potential anthelmintic applications.
Biochemical Analysis
Biochemical Properties
It is known to be bioactive when administered at high doses and may have therapeutic effects on various diseases . The exact enzymes, proteins, and other biomolecules it interacts with are yet to be identified.
Cellular Effects
It is suggested that it may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is likely that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
properties
IUPAC Name |
1-cycloheptylpiperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H22N2/c1-2-4-6-11(5-3-1)13-9-7-12-8-10-13/h11-12H,1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHSINHUYLALJPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)N2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H22N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00355300 | |
Record name | 1-cycloheptylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00355300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21043-42-5 | |
Record name | 1-cycloheptylpiperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00355300 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 21043-42-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.